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Compound of Interest

Compound Name: AR420626

Cat. No.: B15606301

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR420626 is a selective agonist for the free fatty acid receptor 3 (FFAR3), also known as
GPR41.[1][2] It is an experimental drug with potential applications in studying various
physiological processes and diseases, including cancer, diabetes, asthma, and eczema.[1][2]
Accurate and consistent preparation of AR420626 stock solutions is critical for obtaining
reproducible results in both in vitro and in vivo studies. These application notes provide a
detailed protocol for the preparation, storage, and handling of AR420626 stock solutions.

Compound Information and Properties

A summary of the key physical and chemical properties of AR420626 is provided below.
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Property Value Source(s)
Molecular Weight 417.29 g/mol [1112]
Formula C21H18Cl2N203 [1][2]
Appearance Off-white to light yellow solid [1]

Purity >95% [3]

5 mg/mL (approx. 12 mM) to

Solubility (DMSO) 20.86 mg/mL (50 mM)

[3]

Solubility (DMF) 2 mg/mL

[3]

Solubility (DMSO:PBS (pH 7.2)

0.2 mg/mL
(1:4))

[3]

Experimental Protocol: Preparation of a 10 mM
AR420626 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AR420626 in dimethyl

sulfoxide (DMSO).

Materials:

» AR420626 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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» Acclimatization: Before opening, allow the vial of AR420626 powder to equilibrate to room
temperature for at least 60 minutes. This prevents condensation from forming on the
compound.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of AR420626 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.173 mg of AR420626 (see calculation below).

o Calculation:
» Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 417.29 g/mol x 1000 mg/g = 4.173 mg

e Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the
AR420626 powder. For a 10 mM solution from 4.173 mg, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. If
necessary, gentle warming in a water bath (37°C) or brief sonication can be used to aid
dissolution. Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly
sealed vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term
storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Workflow for AR420626 Stock Solution Preparation
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Caption: Workflow for preparing AR420626 stock solution.
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Signaling Pathway of AR420626 in Hepatocellular
Carcinoma Cells

AR420626 has been shown to suppress the growth of hepatocellular carcinoma (HCC) cells by
inducing apoptosis.[4][5] The proposed signaling pathway involves the activation of the
MTORC1 pathway, leading to proteasome activation, a reduction in HDAC proteins, and an
increase in TNF-a expression, ultimately triggering apoptosis.[4][5]
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Caption: AR420626-induced apoptotic signaling pathway in HCC cells.

Important Considerations

e Solvent Choice: DMSO is the recommended solvent for achieving higher concentration stock
solutions. For experiments sensitive to DMSO, further dilution into aqueous buffers or cell
culture media is necessary. Ensure the final DMSO concentration is compatible with your
experimental system and include appropriate vehicle controls.

» Stability: AR420626 in solid form is stable for years when stored at -20°C.[1] However,
solutions are less stable. It is recommended to use freshly prepared solutions or properly
stored aliquots. Avoid repeated freeze-thaw cycles.

o Safety: Handle AR420626 in accordance with standard laboratory safety procedures. Use
appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses. Work in a well-ventilated area. This product is for research use only and not for
human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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